Cas no 292038-54-1 (1H-Dibenz[2,3:6,7]oxepino[4,5-c]pyrazole)

• Product Name: 1H-Dibenz[2,3:6,7]oxepino[4,5-c]pyrazole
• CAS No: 292038-54-1
• MF: C₁₅H₁₀N₂O
• MW: 234.25270318985
• CID: 1437228
• PubChem ID: 69063696
• Update Time: 2025-04-20

1H-Dibenz[2,3:6,7]oxepino[4,5-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Dibenz[2,3:6,7]oxepino[4,5-c]pyrazole
• 1H-8-Oxa-1,3-diaza-dibenzo [e, h] azulene
• 1H-Dibenzo[2,3:6,7]oxepino[4,5-c]pyrazole
• DTXSID80739669
• 292038-54-1
• SCHEMBL4490378

• Inchi： 1S/C15H10N2O/c1-3-7-13-10(5-1)12-9-16-17-15(12)11-6-2-4-8-14(11)18-13/h1-9H,(H,16,17)
• InChI Key： AJGVMLCSBTVVHQ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2C=NNC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 234.0794
• Monoisotopic Mass: 234.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• PSA: 41.82